Cas no 1249380-28-6 (4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid)

• Product Name: 4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid
• CAS No: 1249380-28-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD14624820
• CID: 4581184
• PubChem ID: 61318927
• Update Time: 2025-06-24

4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-butanoic acid, 3,5-dimethyl-
• 4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid

• MDL： MFCD14624820
• Inchi： 1S/C8H13N3O2/c1-6-9-7(2)11(10-6)5-3-4-8(12)13/h3-5H2,1-2H3,(H,12,13)
• InChI Key： KMMCTAGIRAPXKQ-UHFFFAOYSA-N
• SMILES： N1(CCCC(O)=O)C(C)=NC(C)=N1

Additional information on 4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid

Introduction to 4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 1249380-28-6)

4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1249380-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of triazole derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The structural motif of this molecule incorporates a dimethyl-1H-1,2,4-triazol-1-yl moiety, which is a key feature contributing to its unique chemical and biological properties.

The butanoic acid component of the molecule provides a carboxylic acid functional group, which is commonly utilized in medicinal chemistry for the design of bioactive molecules. This functional group allows for various chemical modifications, including esterification, amidation, and conjugation with other biomolecules, thereby expanding the synthetic possibilities and therapeutic potential of the compound. The combination of the triazole ring and the butanoic acid moiety creates a scaffold that is both structurally intriguing and biologically relevant.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The dimethyl substitution on the triazole ring enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. This feature is particularly important in drug design, as it can influence the compound's ability to reach its target site within the body.

One of the most compelling aspects of 4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid is its potential role as a lead compound in drug discovery. The presence of both the triazole ring and the carboxylic acid group offers multiple sites for chemical manipulation, enabling researchers to fine-tune its properties for specific therapeutic applications. For instance, this compound could be modified to develop novel inhibitors targeting enzyme-catalyzed reactions or to serve as a prodrug that releases active metabolites in vivo.

Recent studies have highlighted the importance of bioisosteric replacements in drug design, where structural analogs are designed to maintain or improve biological activity while altering certain pharmacokinetic properties. The dimethyl-substituted triazole ring in this compound represents an excellent example of such an approach. By replacing a hydrogen atom on the triazole ring with a methyl group, researchers can achieve changes in electronic distribution and steric hindrance that may enhance binding affinity or metabolic stability.

The butanoic acid moiety also plays a crucial role in determining the solubility and pharmacokinetic behavior of 4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid. Carboxylic acids are known to form hydrogen bonds with polar molecules, which can improve water solubility. However, they can also undergo ionization under physiological conditions (pH ~7.4), leading to charged species that may influence cellular uptake and distribution. This dual nature makes it a versatile building block for designing compounds with tailored pharmacokinetic profiles.

In terms of synthetic chemistry, 4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid can be synthesized through multiple pathways. One common approach involves the condensation of dimethylhydrazine with β-keto esters or α-bromo carbonyl compounds followed by cyclization under appropriate conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the triazole moiety onto pre-formed butanoic acid derivatives. These synthetic strategies highlight the flexibility of this compound as a starting material for further derivatization.

The biological activity of 4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid has been explored in several preclinical studies. Research has shown that derivatives of this compound exhibit inhibitory effects on various enzymes involved in metabolic pathways relevant to inflammation and cancer progression. For example, some analogs have demonstrated potent activity against cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, modifications to the triazole ring have led to compounds with enhanced selectivity toward specific isoforms of COX enzymes.

Another area of interest is the potential application of 4-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid in treating neurodegenerative diseases. The triazole scaffold is known to interact with certain neurotransmitter receptors and ion channels, making it a promising candidate for developing treatments targeting disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of this compound may modulate acetylcholinesterase activity or inhibit aggregation of amyloid-beta peptides associated with neurodegeneration.

The pharmaceutical industry has also explored 4-(dimethyl-1H-1,2,4-triazol-1-ybutoicoacid) as a starting material for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often overexpressed or mutated in cancer cells. By designing molecules that specifically inhibit aberrant kinase activity,this compound could offer therapeutic benefits in oncology applications without affecting normal cellular processes significantly.

In conclusion,4-(dimethyl-HIH,-12,-14-tiiazoI-IYI-butanoic aciud (CAS No., 1249380--28--6) represents an exciting avenue for pharmaceutical research due to its unique structural features and potential biological activities., Its combination oif thc *trimctizole ring* arid thc *buctnoic aciud* moiety provides a versatile scaffold fcr designing ncvcl drags with tailored pharmacological properties.. Further investigation into its synthesis arid biologicil effects will likely uncover novel therapeutic applications across various medical disciplines.. As research continues tO advance our understanding o( this compouncl's potential,it holds promise as an important contributor tO future drug development efforts..